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Compound of Interest

Compound Name: 1,9-Dibromo-2,8-nonanedione

Cat. No.: B15203338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,9-Dibromo-2,8-nonanedione is a halogenated aliphatic diketone. While the specific

historical details of its initial discovery and synthesis are not extensively documented in readily

available scientific literature, its chemical structure suggests a synthetic pathway rooted in

fundamental organic chemistry principles. This guide provides a comprehensive overview of its

chemical properties, a plausible experimental protocol for its synthesis based on established

bromination methodologies, and potential applications in organic synthesis.

Chemical Properties and Data
1,9-Dibromo-2,8-nonanedione is a difunctionalized organic compound. The presence of two

bromine atoms alpha to carbonyl groups makes it a reactive intermediate for various chemical

transformations.
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Property Value Source

CAS Number 91492-76-1 [1]

Molecular Formula C₉H₁₄Br₂O₂ [1]

Molecular Weight 314.01 g/mol [1]

Appearance

Likely a solid at room

temperature (based on similar

compounds)

General Chemical Knowledge

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, chloroform,

and ethyl acetate

General Chemical Knowledge

Plausible Synthesis: The Bromination of 2,8-
Nonanedione
The most probable synthetic route to 1,9-Dibromo-2,8-nonanedione is the α-bromination of its

precursor, 2,8-nonanedione. This reaction typically proceeds via an enol or enolate

intermediate and can be achieved using various brominating agents.

General Reaction Scheme
The overall transformation involves the substitution of the α-hydrogens on 2,8-nonanedione

with bromine atoms.
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Caption: Synthetic pathway for 1,9-Dibromo-2,8-nonanedione.

Detailed Experimental Protocol (Representative)
This protocol is a representative procedure based on common methods for the α-bromination

of ketones, such as the use of N-Bromosuccinimide (NBS) catalyzed by an acid.[2][3][4]

Materials:

2,8-Nonanedione

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or another suitable inert solvent

Catalytic amount of a radical initiator (e.g., AIBN) or an acid catalyst (e.g., p-toluenesulfonic

acid)

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve

2,8-nonanedione (1 equivalent) in carbon tetrachloride.

Add N-Bromosuccinimide (2.2 equivalents) and a catalytic amount of the chosen initiator or

catalyst to the solution.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

TLC or GC analysis.

After the reaction is complete (typically indicated by the disappearance of the starting

material), cool the mixture to room temperature.

Filter the reaction mixture to remove the succinimide byproduct.

Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium

bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the solvent using a rotary evaporator to yield the

crude product.

The crude 1,9-Dibromo-2,8-nonanedione can be further purified by recrystallization or

column chromatography.

Potential Applications in Organic Synthesis
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Compounds like 1,9-Dibromo-2,8-nonanedione are valuable intermediates in organic

synthesis. The two electrophilic carbon centers (α to the carbonyls) and the two carbonyl

groups offer multiple reaction sites for constructing more complex molecules.

Potential Synthetic Transformations Resulting Molecular Scaffolds
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Caption: Potential synthetic utility of 1,9-Dibromo-2,8-nonanedione.

Potential applications include:

Synthesis of Heterocycles: Reaction with dinucleophiles such as primary amines or

hydrazines could lead to the formation of various heterocyclic ring systems.

Precursor for Cyclization Reactions: The terminal bromine and carbonyl functionalities make

it a candidate for intramolecular cyclization reactions to form carbocyclic or heterocyclic

structures.

Building Block in Total Synthesis: It could serve as a building block for the synthesis of more

complex natural products or pharmaceutical targets.

Safety and Handling
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1,9-Dibromo-2,8-nonanedione is expected to be an irritant and a lachrymator due to the

presence of α-bromoketone functionalities. Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

All manipulations should be performed in a well-ventilated fume hood.

Conclusion
While the historical discovery of 1,9-Dibromo-2,8-nonanedione is not well-documented, its

synthesis can be reliably achieved through established methods of ketone bromination. Its

bifunctional nature makes it a potentially versatile building block for organic synthesis,

particularly in the construction of cyclic and heterocyclic molecules. Further research into the

reactivity and applications of this compound could unveil novel synthetic pathways and

molecular architectures relevant to materials science and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sapphire Bioscience [sapphirebioscience.com]

2. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-
Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring
Bromination - PMC [pmc.ncbi.nlm.nih.gov]

3. tandfonline.com [tandfonline.com]

4. A mild and efficient procedure for α-bromination of ketones using N-bromosuccinimide
catalysed by ammonium acetate - Chemical Communications (RSC Publishing)
[pubs.rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,9-Dibromo-2,8-
nonanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15203338#discovery-and-history-of-1-9-dibromo-2-8-
nonanedione]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15203338?utm_src=pdf-body
https://www.benchchem.com/product/b15203338?utm_src=pdf-body
https://www.benchchem.com/product/b15203338?utm_src=pdf-custom-synthesis
https://www.sapphirebioscience.com/product/NS04474582/1,9-dibromo-2,8-nonanedione
https://pmc.ncbi.nlm.nih.gov/articles/PMC4041026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4041026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4041026/
https://www.tandfonline.com/doi/abs/10.1080/00397911.2012.725264
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b315340a/unauth
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b315340a/unauth
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b315340a/unauth
https://www.benchchem.com/product/b15203338#discovery-and-history-of-1-9-dibromo-2-8-nonanedione
https://www.benchchem.com/product/b15203338#discovery-and-history-of-1-9-dibromo-2-8-nonanedione
https://www.benchchem.com/product/b15203338#discovery-and-history-of-1-9-dibromo-2-8-nonanedione
https://www.benchchem.com/product/b15203338#discovery-and-history-of-1-9-dibromo-2-8-nonanedione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15203338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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